2-(5,9-Dimethyl-decyl)-6-hydroxy-benzoic acid methyl ester

• IUPAC Name: methyl 2-(5,9-dimethyldecyl)-6-hydroxybenzoate
• InChI: InChI=1S/C20H32O3/c1-15(2)9-7-11-16(3)10-5-6-12-17-13-8-14-18(21)19(17)20(22)23-4/h8,13-16,21H,5-7,9-12H2,1-4H3
• InChI Key: UYEPNPJDPFCVNY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(C)CCCCC1=C(C(=CC=C1)O)C(=O)OC
• Molecular Formula: C20H32O3
• Molecular Weight: 320.5 g/mol

Description

2-(5,9-Dimethyl-decyl)-6-hydroxy-benzoic acid methyl ester (2-DMDB-6-HBA-Me) is a compound belonging to the family of alkyl esters of hydroxybenzoic acid. It is a versatile compound with multiple applications in scientific research. It is used as a reagent in organic synthesis, as a fluorescent dye, and as a tool in cell biology research.

Scientific Research Applications

Biopolymer Synthesis and Applications

• Chemical modification of xylan, a biopolymer, through esterification and other processes can lead to new ethers and esters with specific properties for various applications, including drug delivery systems. Methylation and other reactions enhance the biopolymer's accessibility to reagents, leading to novel xylan esters with potential uses in areas like paper strength additives and antimicrobial agents (Petzold-Welcke et al., 2014).

Analytical Method Developments

• Various analytical methods, including spectrophotometry, HPLC, and electrokinetic capillary electrophoresis, are employed to determine the concentration of ester compounds like methyl paraben in cosmetic preparations. These methods highlight the importance of ester compounds in quality control and regulatory compliance in the cosmetics industry (Mallika J.B.N et al., 2014).

Environmental Studies

• Ester compounds, particularly phthalate esters, have been studied for their occurrence, fate, and behavior in aquatic environments. Understanding the environmental impact of these compounds, including their biodegradability and potential for forming stable chlorinated by-products, is crucial for assessing their ecological safety and guiding environmental policies (Haman et al., 2015).

Investigation of Biological Activities

• The synthesis of esters from natural sources, such as plants and microorganisms, and their biological activities, including antimicrobial and insecticidal properties, are of significant interest. Such studies can lead to the discovery of new bioactive compounds with potential applications in medicine and agriculture (Huang et al., 2021).